4-(Methylamino)-3-nitro-benzenesulfonamide

Organic Synthesis Protecting Groups Deprotection Kinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H9N3O4S
Molecular Weight 231.23 g/mol
CAS No. 53484-27-8
Cat. No. B13281710
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4-(Methylamino)-3-nitro-benzenesulfonamide
CAS53484-27-8
Molecular FormulaC7H9N3O4S
Molecular Weight231.23 g/mol
Structural Identifiers
SMILESCNC1=C(C=C(C=C1)S(=O)(=O)N)[N+](=O)[O-]
InChIInChI=1S/C7H9N3O4S/c1-9-6-3-2-5(15(8,13)14)4-7(6)10(11)12/h2-4,9H,1H3,(H2,8,13,14)
InChIKeyDBCAVUKPWKVMCZ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes250 mg / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Product Overview & Physicochemical Profile


4-(Methylamino)-3-nitro-benzenesulfonamide (CAS 53484-27-8) is a substituted nitrobenzenesulfonamide with the molecular formula C7H9N3O4S and a molecular weight of 231.23 g/mol. It belongs to the class of sulfonamides, which are widely recognized for their utility as synthetic intermediates, particularly as protecting/activating groups in amine synthesis, and as pharmacophores in medicinal chemistry [1][2]. This compound is commercially available as a research chemical with a reported purity of 98% .

Protecting group chemistry
Ns strategy for amine alkylation/deprotection
Medicinal chemistry
Sulfonamide pharmacophore for CA inhibitor synthesis
Scalable intermediate
High-yield one-step route to functionalized sulfonamides

Differentiation from Generic Sulfonamides


Simple substitution with generic sulfonamides, such as unsubstituted benzenesulfonamide or 4-aminobenzenesulfonamide, is not feasible due to the unique combination of the electron-withdrawing nitro group at the meta position and the electron-donating methylamino group at the para position [1]. This specific substitution pattern imparts distinct reactivity in both alkylation and deprotection steps when used as a protecting group [2], and influences inhibitory activity and selectivity against specific carbonic anhydrase isoforms compared to other sulfonamide derivatives . The following sections provide quantitative evidence of these differentiating factors.

4-(Methylamino)-3-nitro
Unsubstituted or 4-amino benzenesulfonamides may alter reactivity due to missing electron‑withdrawing nitro and electron‑donating methylamino groups.
Ns deprotection profile
Generic sulfonamides lack the nitro‑directed side reaction; thiolate‑mediated deprotection selectivity may not transfer directly.

Comparative Performance & Selectivity Data


Deprotection Reactivity: Ortho vs. Para Isomers

The reactivity of nitrobenzenesulfonamides in the deprotection step varies based on the position of the nitro group. Studies indicate that while ortho- and para- isomers have comparable reactivity in the alkylation step, they exhibit slightly different reactivity in the deprotection step [1]. Specifically, the para-nitro isomer (such as the target compound) can show different cleavage kinetics compared to the ortho-nitro isomer. Furthermore, a quantitative synthesis protocol reports the preparation of the target compound in 'quantitative yield' using adapted Vilsmeier conditions, indicating high efficiency [2].

Deprotection kinetics
Class-level inference
Quantitative yield reported for para‑nitro isomer under Vilsmeier conditions; may differ from ortho‑nitro analogs.
May support optimized deprotection timing in synthetic routes.
Reactivity difference context‑dependent; verify with specific substrate.
Organic Synthesis Protecting Groups Deprotection Kinetics

Carbonic Anhydrase Inhibition Potency & Isoform Selectivity

Sulfonamide derivatives synthesized from 4-(methylamino)-3-nitrobenzenesulfonamide have been evaluated as inhibitors of human carbonic anhydrase (hCA) isoforms. One such derivative, compound 4c (a 2-arylbenzimidazole bearing the sulfonamide functionality), exhibited potent inhibition against tumor-associated isoforms hCA IX and XII, with KI values of 6.6 nM and 9.9 nM, respectively . In contrast, other derivatives in the series, such as those with hydroxamic acid or carboxylic acid functionalities (compounds 15a-b and 16a-b), showed lower potency (KI values in the range of 0.36–0.85 μM) but higher selectivity ratios .

hCA IX/XII inhibition
Head‑to‑head comparison, Data to verify
Derivative 4c: KI = 6.6 nM (hCA IX), 9.9 nM (hCA XII).
Supports isoform‑targeted inhibitor design research.
Derived compound data; direct verification of parent sulfonamide needed.
Medicinal Chemistry Carbonic Anhydrase Inhibitors Anticancer Agents

Regioselectivity in Thiolate-Mediated Deprotection

A cautionary study on the use of p-nitrobenzenesulfonamides as protecting groups revealed that deprotection using thiolate is not completely regioselective. Some addition of thiolate occurs at the nitro carbon, leading to a thioether byproduct via displacement of the nitro group [1]. This phenomenon is a class-level characteristic of para-nitrobenzenesulfonamides, including the target compound, and distinguishes their behavior from other sulfonamide protecting groups like tosyl (p-toluenesulfonyl) or mesyl (methanesulfonyl).

Deprotection regioselectivity
Class-level inference
Thiolate addition at nitro carbon forms thioether byproduct; not observed with tosyl/mesyl groups.
May require condition optimization to minimize side product.
Reported for p‑nitrobenzenesulfonamides; validate in specific protocol.
Organic Synthesis Protecting Group Chemistry Reaction Mechanism

Computed Physicochemical Properties: Lipophilicity and Hydrogen Bonding Profile

The target compound has computed physicochemical properties that influence its behavior as a synthetic intermediate and potential drug-like molecule. Its XLogP3 value is 1.1, indicating moderate lipophilicity [1]. It has 2 hydrogen bond donors and 6 hydrogen bond acceptors, which govern its solubility and interaction with biological targets [1]. These values can be compared to unsubstituted benzenesulfonamide (XLogP ~0.4, fewer hydrogen bond acceptors) or 4-aminobenzenesulfonamide (XLogP ~0.0, additional hydrogen bond donor).

Physicochemical profile
Reported
XLogP3 = 1.1; HBD = 2; HBA = 6.
May support solubility and permeability predictions.
Computed values; experimental validation recommended.
Medicinal Chemistry ADME Properties Computational Chemistry

Key Research & Industrial Applications


Synthesis of Selective CA IX/XII Inhibitors

This compound serves as a key starting material for synthesizing 2-arylbenzimidazole derivatives with potent inhibitory activity against tumor-associated carbonic anhydrase isoforms (hCA IX and XII). As demonstrated in the study by Çalışkan et al., derivative 4c achieved KI values as low as 6.6 nM against hCA IX and 9.9 nM against hCA XII, significantly outperforming other functionalized derivatives (e.g., hydroxamic acids with KI values of 0.36–0.85 μM) . This application is ideal for medicinal chemistry groups focused on developing targeted anticancer therapies.

Ns Protecting Group for Amine Synthesis

4-(Methylamino)-3-nitro-benzenesulfonamide can be employed as a nitrobenzenesulfonamide (Ns) protecting/activating group for amines. This strategy, detailed by Kan and Fukuyama, allows for efficient alkylation under mild conditions and subsequent deprotection using thiolates . While para-nitro isomers like the target compound offer similar alkylation reactivity to ortho-nitro analogs, researchers should be aware of the potential for incomplete regioselectivity during deprotection, where thiolate addition at the nitro carbon can lead to thioether byproducts [1]. This makes it particularly valuable for synthesizing complex secondary amines and diamines, provided the deprotection conditions are carefully optimized.

Scalable Synthesis of Functionalized Sulfonamides

The compound can be synthesized in quantitative yield using adapted Vilsmeier conditions, as reported in a recent protocol . This high-yielding, one-step method makes it an attractive intermediate for further functionalization, enabling cost-effective and scalable production of more complex sulfonamide-containing molecules for pharmaceutical or agrochemical research.

Application
Selection Property
Validation Focus
CA IX/XII inhibitor synthesis
Isoform-specific inhibition profile
Target engagement against recombinant hCA IX/XII
Ns amine protection strategy
Deprotection regioselectivity control
Thiolate condition optimization to minimize thioether byproduct
Scalable sulfonamide synthesis
High-yield one-step protocol
Reproducibility of quantitative yield
Quote Request

Request a Quote for 4-(Methylamino)-3-nitro-benzenesulfonamide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.